Cas no 73390-02-0 (Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI))

73390-02-0 structure
Product name:Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI)
Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI)
- 5a-Cholest-8-ene-3b,15a-diol
- (10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
- cholest-8-ene-3,15-diol
- 5-Cedo
- Cholest-8-ene-3,15-diol, (3beta,5alpha,15alpha)-
- 73390-02-0
- 3beta,15alpha-Dihydroxy-5beta-cholest-8-ene
- DTXSID70994104
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- Inchi: InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-20,23-25,28-29H,6-16H2,1-5H3/t18-,19+,20+,23-,24+,25-,26+,27-/m1/s1
- InChI Key: VEMUQVCEZWKJCR-ITGUWCBGSA-N
- SMILES: CC(C)CCCC(C)C1CC(C2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C)O
Computed Properties
- Exact Mass: 402.35
- Monoisotopic Mass: 402.35
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 6.6
Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI) Related Literature
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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3. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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